2-[(4,5-dihydro-1,3-thiazol-2-ylamino)carbonyl]benzoic acid

• IUPAC Name: 2-(4,5-dihydro-1,3-thiazol-2-ylcarbamoyl)benzoic acid
• InChI: InChI=1S/C11H10N2O3S/c14-9(13-11-12-5-6-17-11)7-3-1-2-4-8(7)10(15)16/h1-4H,5-6H2,(H,15,16)(H,12,13,14)
• InChI Key: CGPSZIWTWQTWGN-UHFFFAOYSA-N
• Canonical SMILES: C1CSC(=N1)NC(=O)C2=CC=CC=C2C(=O)O
• Molecular Formula: C11H10N2O3S
• Molecular Weight: 250.28 g/mol

Description

2-[(4,5-dihydro-1,3-thiazol-2-ylamino)carbonyl]benzoic acid, also known as DTNB, is a chemical compound that is widely used in scientific research. It is a thiol-reactive compound that is commonly used to measure the concentration of thiol-containing molecules in biological samples. DTNB has many applications in biochemistry, molecular biology, and other fields of research.

Mechanism of Action

2-[(4,5-dihydro-1,3-thiazol-2-ylamino)carbonyl]benzoic acid reacts with thiol-containing molecules by forming a disulfide bond. The reaction is catalyzed by a thiol-disulfide exchange reaction that occurs between the thiol group of the molecule and the disulfide group of 2-[(4,5-dihydro-1,3-thiazol-2-ylamino)carbonyl]benzoic acid. The reaction produces a mixed disulfide that can be measured spectrophotometrically.
Biochemical and Physiological Effects:
2-[(4,5-dihydro-1,3-thiazol-2-ylamino)carbonyl]benzoic acid has no direct biochemical or physiological effects on living organisms. It is a thiol-reactive compound that is used as a tool to measure the concentration of thiol-containing molecules in biological samples.

Advantages and Limitations for Lab Experiments

2-[(4,5-dihydro-1,3-thiazol-2-ylamino)carbonyl]benzoic acid is a widely used reagent in scientific research due to its high sensitivity and specificity for thiol-containing molecules. It is a simple and cost-effective method for measuring the concentration of thiol-containing molecules in biological samples. However, 2-[(4,5-dihydro-1,3-thiazol-2-ylamino)carbonyl]benzoic acid has some limitations, including its susceptibility to interference from other compounds and its inability to distinguish between different types of thiol-containing molecules.

Future Directions

There are many potential future directions for research involving 2-[(4,5-dihydro-1,3-thiazol-2-ylamino)carbonyl]benzoic acid. One area of research could be the development of new methods for measuring thiol-containing molecules that are more specific and sensitive than 2-[(4,5-dihydro-1,3-thiazol-2-ylamino)carbonyl]benzoic acid. Another area of research could be the development of new applications for 2-[(4,5-dihydro-1,3-thiazol-2-ylamino)carbonyl]benzoic acid in other fields of research, such as drug discovery and environmental monitoring. Additionally, research could be conducted to better understand the role of thiol-containing molecules in various biological processes and diseases, which could lead to the development of new therapies and treatments.

Synthesis Methods

2-[(4,5-dihydro-1,3-thiazol-2-ylamino)carbonyl]benzoic acid can be synthesized by reacting 5,5'-dithiobis(2-nitrobenzoic acid) with thioacetamide in the presence of a reducing agent such as sodium borohydride. The reaction produces 2-[(4,5-dihydro-1,3-thiazol-2-ylamino)carbonyl]benzoic acid as a yellow powder that is soluble in water and organic solvents.

Scientific Research Applications

2-[(4,5-dihydro-1,3-thiazol-2-ylamino)carbonyl]benzoic acid is widely used in scientific research to measure the concentration of thiol-containing molecules in biological samples. Thiol-containing molecules are important biomolecules that play a critical role in many biological processes, including enzyme catalysis, signal transduction, and antioxidant defense. 2-[(4,5-dihydro-1,3-thiazol-2-ylamino)carbonyl]benzoic acid reacts with thiol-containing molecules to produce a yellow-colored product that can be measured spectrophotometrically.